Cas no 58472-30-3 (4-(4-Ethoxyphenyl)butanoic acid)

• Product Name: 4-(4-Ethoxyphenyl)butanoic acid
• CAS No: 58472-30-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00662535
• CID: 4715373
• PubChem ID: 3263026
• Update Time: 2023-08-15

4-(4-Ethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)butanoic acid
• Maybridge1_007780
• Benzenebutanoic acid, 4-ethoxy-
• Oprea1_793789
• HMS563J14
• ST50976558
• 4-(4-Ethoxyphenyl)butanoic acid

• MDL： MFCD00662535
• Inchi： 1S/C12H16O3/c1-2-15-11-8-6-10(7-9-11)4-3-5-12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
• InChI Key： KIXYFWHNYCMRDM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5